Cas no 2228801-20-3 (2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol
• CAS No: 2228801-20-3
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 6000244
• PubChem ID: 165619522
• Update Time: 2025-10-29

2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol
• 2228801-20-3
• EN300-1864609

• Inchi： 1S/C16H25NO/c1-16(2,13-18)15-9-6-10-17(12-15)11-14-7-4-3-5-8-14/h3-5,7-8,15,18H,6,9-13H2,1-2H3
• InChI Key： YGDYCQJZDMLKLO-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 247.193614421g/mol
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol

Professional Introduction to Compound with CAS No. 2228801-20-3 and Product Name: 2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol

The compound with the CAS number 2228801-20-3 and the product name 2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a benzylpiperidine moiety, which is a well-known pharmacophore in the design of central nervous system (CNS) therapeutics. This moiety contributes to the compound's ability to interact with specific biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of benzylpiperidine derivatives in the development of novel therapeutic agents. These derivatives exhibit a range of biological activities, including but not limited to analgesic, anti-inflammatory, and neuroprotective effects. The presence of the benzylpiperidine group in 2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol suggests that this compound may possess similar pharmacological properties. Furthermore, the structural integrity of this compound allows for modifications that can enhance its binding affinity and selectivity towards specific therapeutic targets.

The molecular framework of 2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol is further complemented by the presence of an isopropyl group at the 2-position, which adds an additional layer of complexity to its interactions with biological systems. This structural feature has been explored in various pharmacological contexts, where it has been shown to influence both solubility and metabolic stability. The combination of these structural elements makes this compound a versatile scaffold for medicinal chemists seeking to develop new drugs.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying potential lead compounds. The unique structure of 2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol has been subjected to rigorous computational analysis to predict its interactions with biological targets. These studies have provided valuable insights into the compound's binding mode and potential pharmacological effects. For instance, molecular docking simulations have suggested that this compound may interact with enzymes and receptors involved in pain signaling pathways, making it a candidate for further exploration in the development of analgesic agents.

Moreover, the synthesis and characterization of 2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol have been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have played a crucial role in establishing key carbon-carbon bonds within the molecule. These synthetic advancements not only facilitate the production of this compound but also provide a foundation for generating analogs with modified properties.

The potential applications of 2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in other areas, such as agrochemicals and specialty chemicals, where its unique properties could offer novel solutions. Additionally, the environmental impact of synthesizing and using this compound has been considered, with efforts focused on developing greener synthetic routes that minimize waste and reduce energy consumption.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. The case of 2228801-20-3 (CAS No.) underscores this progress, demonstrating how structural modifications can lead to compounds with enhanced therapeutic potential. Future research will likely focus on elucidating the mechanisms by which this compound exerts its effects at a molecular level, as well as exploring its interactions with other biological pathways.

The integration of interdisciplinary approaches—combining organic chemistry, computational biology, and pharmacology—has been instrumental in advancing our knowledge about this compound. Such collaborative efforts are essential for translating laboratory discoveries into tangible benefits for society. By leveraging cutting-edge technologies and innovative methodologies, scientists are paving the way for new treatments that address unmet medical needs.

In conclusion,2-(1-benzylpiperidin-3-yl)-2-methylpropan-1-ol (CAS No.: 2228801-20) stands as a testament to the ingenuity and perseverance of modern chemical research. Its unique structure and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to unfold, we can anticipate further revelations about its potential applications across various domains of science and medicine.